Cas no 856852-69-2 (3,5-Dibromo-2-ethoxypyridine)

• Product Name: 3,5-Dibromo-2-ethoxypyridine
• CAS No: 856852-69-2
• MF: C₇H₇Br₂NO
• MW: 280.944580316544
• MDL: MFCD05663708
• CID: 717620
• PubChem ID: 29919383
• Update Time: 2025-07-20

3,5-Dibromo-2-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-ethoxypyridine
• Pyridine,3,5-dibromo-2-ethoxy-
• 2-ETHOXY-3,5 DIBORMO PYRIDINE
• Pyridine, 3,5-dibromo-2-ethoxy-
• AKOS016013741
• 2-ethoxy-3,5-dibromopyridine
• 856852-69-2
• CS-0195349
• DTXSID90652057
• E89805
• MFCD05663708

• MDL： MFCD05663708
• Inchi： 1S/C7H7Br2NO/c1-2-11-7-6(9)3-5(8)4-10-7/h3-4H,2H2,1H3
• InChI Key： PXWHLTABSSSGTG-UHFFFAOYSA-N
• SMILES： C1(OCC)=NC=C(Br)C=C1Br

Computed Properties

• Exact Mass: 278.88900
• Monoisotopic Mass: 278.889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.806
• Boiling Point: 253.385°C at 760 mmHg
• Flash Point: 107.044°C
• Refractive Index: 1.57
• PSA: 22.12000
• LogP: 3.00530

3,5-Dibromo-2-ethoxypyridine Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-Dibromo-2-ethoxypyridine

Comprehensive Overview of 3,5-Dibromo-2-ethoxypyridine (CAS No. 856852-69-2): Properties, Applications, and Industry Insights

3,5-Dibromo-2-ethoxypyridine (CAS No. 856852-69-2) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural uniqueness. This compound, characterized by two bromine atoms at the 3- and 5-positions and an ethoxy group at the 2-position of the pyridine ring, serves as a critical intermediate in organic synthesis. Its molecular formula, C₇H₇Br₂NO, and molecular weight of 280.95 g/mol make it a valuable building block for designing complex molecules. Researchers frequently search for 3,5-Dibromo-2-ethoxypyridine synthesis, CAS 856852-69-2 suppliers, and halogenated pyridine applications, reflecting its industrial relevance.

The compound's physicochemical properties include a white to off-white crystalline appearance, moderate solubility in organic solvents like dichloromethane and ethanol, and stability under standard storage conditions. Its melting point ranges between 90–95°C, and it exhibits UV absorption maxima at 220 nm and 280 nm, which are crucial for analytical identification. Recent studies highlight its role in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of biaryl and heteroaryl scaffolds. These reactions are pivotal in developing pharmaceutical intermediates and agrochemical active ingredients, aligning with the growing demand for sustainable crop protection solutions.

In the pharmaceutical sector, 3,5-Dibromo-2-ethoxypyridine is explored for its potential in kinase inhibitor design, a hotspot in oncology research. Kinase inhibitors account for over 25% of the current drug development pipeline, per recent FDA reports. The compound's bromine atoms facilitate selective functionalization, making it a candidate for structure-activity relationship (SAR) studies. Additionally, its incorporation into metal-organic frameworks (MOFs) for catalytic applications has been investigated, addressing the surge in interest around green chemistry and catalyst design.

From an industrial perspective, the global market for pyridine derivatives is projected to grow at a CAGR of 5.8% from 2023 to 2030, driven by demand in pharmaceuticals and agrochemicals. Environmental concerns have also spurred research into bromine recycling from halogenated intermediates, a topic frequently queried in academic and industrial forums. Regulatory compliance, such as REACH and FDA guidelines, further underscores the need for high-purity CAS 856852-69-2 batches, with HPLC purity ≥98% being the industry standard.

Emerging trends like AI-driven molecular design and high-throughput screening have amplified the compound's utility. Computational tools predict its reactivity in C-H activation reactions, reducing experimental trial-and-error. Furthermore, its role in photoredox catalysis—a trending topic in synthetic chemistry—has been explored, leveraging its electron-deficient pyridine core for radical-mediated transformations. Such applications resonate with the broader shift toward energy-efficient synthesis and waste reduction.

In summary, 3,5-Dibromo-2-ethoxypyridine (CAS No. 856852-69-2) exemplifies the intersection of traditional organic chemistry and modern technological advancements. Its multifaceted applications, coupled with industry-aligned research trends, position it as a compound of enduring significance. For researchers and manufacturers, understanding its synthetic pathways, safety profiles, and scalability remains paramount to harnessing its full potential.